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Compound of Interest

Compound Name: Maytansinoid B

Cat. No.: B10857353

For Researchers, Scientists, and Drug Development Professionals

Introduction

Maytansinoids are a class of potent antimitotic agents, first isolated from the plant Maytenus
ovatus.[1][2] Their powerful cytotoxicity has made them a critical component in the
development of Antibody-Drug Conjugates (ADCSs) for targeted cancer therapy.[1][3]
Maytansinoid B, a derivative within this class, possesses the characteristic 19-membered
ansa macrolide structure responsible for its biological activity.[2][4] Accurate and robust
analytical methods are essential for the characterization, quantification, and stability
assessment of Maytansinoid B in both research and drug development settings.

This document provides detailed application notes and protocols for the analytical
characterization of Maytansinoid B using High-Performance Liquid Chromatography (HPLC),
Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance
(NMR) spectroscopy. It also outlines a protocol for forced degradation studies to assess the
stability of the molecule.

Physicochemical Properties of Maytansinoid B[4]
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Property Value

Molecular Formula C36Hs1CIN4O10
Molecular Weight 735.26 g/mol
Appearance White to light yellow solid

Analytical Characterization Workflow

The comprehensive characterization of Maytansinoid B involves a multi-step analytical
workflow to confirm its identity, purity, and stability. This typically begins with chromatographic
separation, followed by mass spectrometric and spectroscopic analysis for structural
elucidation and quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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